N-(4-fluorobenzyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[7-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C24H22FN5O4S/c1-29-21-19(23(32)30(2)24(29)33)22(28-20(27-21)15-6-10-17(34-3)11-7-15)35-13-18(31)26-12-14-4-8-16(25)9-5-14/h4-11H,12-13H2,1-3H3,(H,26,31)
• InChI Key: UFPOYMKHHOFHJY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)NCC4=CC=C(C=C4)F)C(=O)N(C1=O)C
• Molecular Formula: C24H22FN5O4S
• Molecular Weight: 495.5 g/mol

Description

N-(4-fluorobenzyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H22FN5O4S and its molecular weight is 495.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Therapeutic Applications

Compounds with complex molecular structures, including those with pyrimidine and thiazole moieties, have been synthesized and explored for their potential therapeutic applications, such as anti-inflammatory, analgesic, and anticancer activities. For instance, research by Abu‐Hashem et al. (2020) on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone revealed their significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, highlighting their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, compounds synthesized by Fallah-Tafti et al. (2011) focusing on thiazolyl N-benzyl-substituted acetamide derivatives showed Src kinase inhibitory and anticancer activities, pointing to their potential in cancer therapy (Fallah-Tafti et al., 2011).

Radiosynthesis and Imaging Applications

Compounds structurally related to the query compound have been utilized in the radiosynthesis of selective ligands for imaging purposes. For example, the work by Dollé et al. (2008) on the radiosynthesis of [18F]PBR111, a selective radioligand, exemplifies the application of complex pyrimidine derivatives in positron emission tomography (PET) imaging, enhancing the understanding of various biological processes and diseases (Dollé et al., 2008).

Antimicrobial and Antifungal Activities

The synthesis and evaluation of novel compounds for antimicrobial and antifungal activities have been a significant area of research. Kerru et al. (2019) synthesized N-(substituted phenyl)-2-(4-oxo-5-(4-(thieno[2,3-d]-pyrimidin-4-yloxy)benzylidene)-2-thioxothiazolidin-3-yl)acetamide derivatives and demonstrated their potent antimicrobial activity, showcasing the potential of such compounds in addressing antibiotic resistance (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).

Central Nervous System Activities

Research on derivatives of thiophene and pyrimidine also includes the evaluation of their effects on the central nervous system (CNS), such as anticonvulsant and antidepressant activities. The design and synthesis of pyrido[2,3-d]pyrimidine derivatives by Zhang et al. (2016) highlighted their potential in treating CNS disorders, offering insights into new therapeutic pathways for anticonvulsant and antidepressant medications (Zhang, Wang, Wen, Li, & Quan, 2016).